![molecular formula C7H3BrF4O B1396659 1-Bromo-3-fluoro-2-(trifluoromethoxy)benzene CAS No. 1242258-31-6](/img/structure/B1396659.png)
1-Bromo-3-fluoro-2-(trifluoromethoxy)benzene
Overview
Description
1-Bromo-3-fluoro-2-(trifluoromethoxy)benzene is a chemical compound with the molecular formula C7H3BrF4O. It has a molecular weight of 259 . This compound is in liquid form .
Synthesis Analysis
1-Bromo-3-(trifluoromethoxy)benzene undergoes Diels-Alder reaction with lithium diisopropylamide (LDA) in THF and furan, to yield the corresponding 1,4-dihydro-1,4-epoxy-5- or 6-(trifluoromethoxy)naphthalenes .Molecular Structure Analysis
The molecular structure of 1-Bromo-3-fluoro-2-(trifluoromethoxy)benzene can be represented by the SMILES string FC(F)(F)Oc1cccc(Br)c1 .Chemical Reactions Analysis
1-Bromo-3-(trifluoromethoxy)benzene may be used in the preparation of 1,2-dehydro-3-(trifluoromethoxy)benzene . It may also be used in the synthesis of new electronically deficient atropisomeric diphosphine ligand (S)-CF3O-BiPhep [2,2′-bis(diphenylphosphino)-6,6′-ditrifluoromethoxy-1,1′-biphenyl] .Physical And Chemical Properties Analysis
This compound has a density of 1.62 g/mL at 25 °C and a refractive index n20/D of 1.462 (lit.) . The compound is stored at 4°C .Scientific Research Applications
Organic Synthesis
1-Bromo-3-fluoro-2-(trifluoromethoxy)benzene: is utilized in organic synthesis, particularly in the preparation of 1,2-dehydro-3-(trifluoromethoxy)benzene , which is an intermediate for further chemical reactions .
Ligand Synthesis
This compound is also used in the synthesis of new electronically deficient atropisomeric diphosphine ligand (S)-CF3O-BiPhep . This ligand has potential applications in asymmetric catalysis due to its unique electronic properties .
Solvent Applications
It can be used as a solvent in chemical processing, extraction, and separation of chemicals, offering a specific medium for certain types of reactions .
Aryne Chemistry
The compound serves as a precursor in aryne chemistry to produce 1- and 2-(trifluoromethoxy)naphthalenes through the “aryne” route, which are valuable in various chemical synthesis processes .
Safety and Hazards
Future Directions
The compound may be used in the preparation of 1,2-dehydro-3-(trifluoromethoxy)benzene . It may also be used in the synthesis of new electronically deficient atropisomeric diphosphine ligand (S)-CF3O-BiPhep [2,2′-bis(diphenylphosphino)-6,6′-ditrifluoromethoxy-1,1′-biphenyl] . These applications suggest potential future directions in the field of organic synthesis.
Mechanism of Action
Target of Action
It’s known that this compound is used in the synthesis of new electronically deficient atropisomeric diphosphine ligand .
Mode of Action
1-Bromo-3-fluoro-2-(trifluoromethoxy)benzene undergoes Diels-Alder reaction with lithium diisopropylamide (LDA) in THF and furan, yielding the corresponding 1,4-dihydro-1,4-epoxy-5- or 6-(trifluoromethoxy)naphthalenes . This suggests that the compound can participate in cycloaddition reactions, which could potentially alter the structure and function of its targets.
Pharmacokinetics
The compound’s molecular weight (25900) and its physical properties such as density (1724±006 g/cm3) and boiling point (1685±350 ℃ at 760 mmHg) suggest that it may have certain bioavailability .
Action Environment
Environmental factors can influence the action, efficacy, and stability of 1-Bromo-3-fluoro-2-(trifluoromethoxy)benzene. For instance, the compound is a moderate fire hazard when exposed to heat or flame, and its vapour forms an explosive mixture with air . In addition, it’s recommended to store the compound at 2-8℃ .
properties
IUPAC Name |
1-bromo-3-fluoro-2-(trifluoromethoxy)benzene | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H3BrF4O/c8-4-2-1-3-5(9)6(4)13-7(10,11)12/h1-3H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SXJCNJPOHMSPKM-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1)Br)OC(F)(F)F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H3BrF4O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
259.00 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-Bromo-3-fluoro-2-(trifluoromethoxy)benzene |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.